Cas no 24539-27-3 (Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride)

Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride is a highly specialized cubane derivative characterized by its rigid, three-dimensional structure and functionalized carbamoyl and carboxylate groups. The stereospecific (2R,3R,4S,5S) configuration ensures precise molecular geometry, making it valuable for applications in medicinal chemistry, materials science, and asymmetric synthesis. Its cubane scaffold offers exceptional stability and strain energy, while the hydrochloride salt enhances solubility for experimental handling. The carbamoyl and ester functionalities provide versatile reactivity for further derivatization. This compound is particularly useful in the development of high-energy materials, bioactive molecules, and advanced polymers, where its unique structural properties can be leveraged for tailored performance.
Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride structure
24539-27-3 structure
Product Name:Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride
CAS No:24539-27-3
MF:C11H11NO3
MW:205.209943056107
CID:5165236
PubChem ID:59462353
Update Time:2025-05-22

Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride
    • SCHEMBL10164871
    • Methyl 4-(aminocarbonyl)pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carboxylate
    • methyl 4-carbamoylcubane-1-carboxylate
    • DTXSID001141265
    • methyl 8-carbamoylcubane-1-carboxylate
    • 24539-27-3
    • G62231
    • Inchi: 1S/C11H11NO3/c1-15-9(14)11-5-2-6(11)4-7(11)3(5)10(2,4)8(12)13/h2-7H,1H3,(H2,12,13)
    • InChI Key: WEETXMAXTWYFRX-UHFFFAOYSA-N
    • SMILES: C12(C(OC)=O)C3C4C5(C(N)=O)C3C1C5C42

Computed Properties

  • Exact Mass: 205.07389321g/mol
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 69.4Ų

Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride Pricemore >>

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Additional information on Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride

Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride: A Comprehensive Overview

The compound with CAS No. 24539-27-3, known as Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique cubane framework, which imparts distinctive electronic and structural properties. The cubane moiety serves as a rigid and symmetrical platform, making this compound a valuable tool in the design of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride in drug delivery systems. The carbamoyl group attached to the cubane structure enhances its solubility in polar solvents, making it an ideal candidate for encapsulating hydrophobic drugs. Researchers have demonstrated that this compound can form stable nanoparticles when combined with biocompatible polymers, significantly improving drug bioavailability and reducing side effects.

In addition to its pharmaceutical applications, this compound has shown promise in the development of advanced materials. The hydrochloride salt form of the compound exhibits excellent thermal stability and mechanical strength, making it suitable for use in high-performance polymers and composites. Recent breakthroughs in nanotechnology have leveraged the unique electronic properties of the cubane framework to create novel sensors and electronic devices with enhanced sensitivity and durability.

The synthesis of Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The stereochemistry of the molecule is crucial for its functionality; hence, researchers have developed enantioselective synthesis routes to ensure high purity and consistency. These advancements have significantly reduced production costs while maintaining the quality of the final product.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that under controlled conditions, the hydrochloride salt undergoes rapid degradation without releasing harmful byproducts. This makes it a sustainable choice for industries seeking environmentally responsible chemical solutions.

In conclusion, Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structural features and versatile functional groups make it a valuable asset in modern scientific research and industrial development. As ongoing studies continue to uncover new potential uses for this compound, its role in shaping future technologies is expected to grow significantly.

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